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Compound of Interest

Compound Name: Ethyl 2-pentynoate

Cat. No.: B153080

A thorough understanding of a chemical's properties is the foundation of its safe handling and
disposal. Ethyl 2-pentynoate is a flammable liquid and ester with an internal alkyne functional
group. Its physical and chemical characteristics necessitate careful management to mitigate
risks.

Causality Behind Handling Choices: The flammability of Ethyl 2-pentynoate, indicated by its
relatively low flash point, is a primary concern. Vapors can form explosive mixtures with air, and
the liquid itself is a fire hazard.[1] Therefore, all handling and disposal procedures must be
conducted away from ignition sources, and measures to prevent static discharge are
mandatory.[1][2] Furthermore, its classification as a substance that can cause serious eye
damage and respiratory sensitization dictates the use of stringent personal protective
equipment (PPE) to prevent exposure.[3][4]

Table 1: Physicochemical and Hazard Data for Ethyl 2-Pentynoate
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Property Value Source(s)
Molecular Formula C7H1002 [31[5]
Molecular Weight 126.15 g/mol [3]
Appearance Colorless to light yellow liquid [5][6]
Boiling Point 178-179 °C [7]

Density 0.957 g/mL at 25 °C [7]

Flash Point 38 °C (100.4 °F) - closed cup

Water Solubility Not miscible [61[7]

GHS Signal Word Danger / Warning [5]

H226/H227: Flammable liquid
and vapor.H318: Causes
serious eye damage.H334:
Hazard Statements [31[4]1[5]
May cause allergy or asthma
symptoms or breathing

difficulties if inhaled.

Regulatory Framework: Ensuring Compliance

The disposal of chemical waste is governed by strict federal and local regulations. In the United
States, the Environmental Protection Agency (EPA) under the Resource Conservation and
Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA) provide
the primary regulatory framework.[8][9]

o EPA"Cradle to Grave" Management: Generators of hazardous waste are responsible for its
safe management from generation to final disposal.[10] Ethyl 2-pentynoate, due to its
flammability, would be classified as a characteristic hazardous waste (D001).[11]

e OSHA Laboratory Standard: OSHA's standard on Occupational Exposure to Hazardous
Chemicals in Laboratories (29 CFR 1910.1450) mandates the development of a Chemical
Hygiene Plan (CHP).[9][12] This plan must include specific procedures for the safe removal
of contaminated waste.[12]
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Your institution's Environmental Health & Safety (EHS) office is the primary resource for
specific local regulations and disposal procedures. Always consult your EHS-approved
protocols before proceeding.

Pre-Disposal: Safety and Segregation

Proper preparation is critical before the disposal process begins. This involves wearing the
correct PPE and ensuring the waste is correctly segregated to prevent dangerous reactions.

Mandatory Personal Protective Equipment (PPE)

Given the hazards of Ethyl 2-pentynoate, the following PPE is required at a minimum:

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes and vapors that can cause severe eye damage.

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile or butyl rubber). Always
inspect gloves for integrity before use.[1]

o Skin and Body Protection: A flame-resistant lab coat should be worn. Ensure skin is not
exposed.

o Respiratory Protection: All handling of open containers must be done in a certified chemical
fume hood to prevent inhalation of vapors.[1] If a fume hood is not available or if dealing with
a large spill, a respirator with an appropriate organic vapor cartridge (e.g., type ABEK) is
necessary.

Waste Segregation: A Self-Validating Protocol

Proper segregation prevents accidental and hazardous chemical reactions in waste containers.
The principle is to isolate, not to mix.

o Do Not Mix: Never mix Ethyl 2-pentynoate with other waste streams. Keep it in a separate,
dedicated waste container.[1]

o Incompatibilities: Avoid mixing with strong oxidizing agents, strong acids, and strong bases.
While specific reactivity data is limited, the alkyne group can be reactive, and the ester is
susceptible to hydrolysis under acidic or basic conditions.
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» Container Choice: Use a container made of a material compatible with the chemical (e.g.,
glass or high-density polyethylene). The container must be in good condition, with a secure,
tight-fitting lid.[13]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the disposal of Ethyl 2-pentynoate waste.

For Unused or Waste Ethyl 2-Pentynoate (Liquid)

o Work Area Preparation: Ensure you are working in a designated waste handling area, inside
a certified chemical fume hood. Remove all potential ignition sources from the vicinity.[2]

o Container Labeling: Obtain a designated hazardous waste container from your EHS office.
Affix a hazardous waste label and fill in all required information (e.g., "Hazardous Waste,"
"Flammable Liquid,” "Ethyl 2-pentynoate,” CAS No. 55314-57-3, and the accumulation start
date).[14]

o Waste Transfer: Carefully pour the waste Ethyl 2-pentynoate into the labeled container. Use
a funnel to prevent spills.

e Grounding (for >1L transfers): When transferring larger volumes, ground and bond the
receiving container and the source container to prevent static electricity buildup, which could
ignite the flammable vapors.[1][2]

o Secure Closure: Tightly seal the waste container. Do not leave it open in the fume hood.

o Storage: Store the sealed container in a designated, well-ventilated satellite accumulation
area. It should be kept cool and away from heat and direct sunlight.[2][5] The storage area
should have secondary containment.

» Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the
full waste container.

For Contaminated Solid Waste (e.g., Absorbents,
Gloves)
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» Segregation: Place all solid materials contaminated with Ethyl 2-pentynoate (e.g.,
absorbent pads from a spill, contaminated gloves, paper towels) into a separate, clearly
labeled hazardous waste bag or container.

o Labeling: Label the container as "Flammable Solid Waste containing Ethyl 2-pentynoate.”

» Disposal: Do not overfill the container. Seal it securely and arrange for pickup through your
EHS office. Do not dispose of this waste in regular trash.

Emergency Procedures

In the event of an accidental release or exposure, immediate and correct action is vital.

e Spill:

[e]

Evacuate all non-essential personnel from the immediate area.

o If the spill is large or you are not trained to handle it, alert your EHS office or emergency
response team immediately.

o For small spills inside a fume hood, use a chemical spill kit with an absorbent material
(e.g., Chemizorb® or vermiculite) to contain the liquid.[1]

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for disposal as hazardous waste.[2][5]

o Clean the affected area thoroughly.

o Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin area
with copious amounts of water for at least 15 minutes. Seek medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[1]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.[2]
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Logical Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl
2-pentynoate.
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Caption: Decision workflow for the safe disposal of Ethyl 2-pentynoate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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